[S(R)]-N-((1R)-1-(2-(Dicyclohexylphosphino)phenyl)-2,2-dimethylpropyl)-2-methyl-2-propanesulfinamide

Specification

• Molecular Formula: C27H46NOPS
• Molecular Weight: 463.7 g/mol
• IUPAC Name: (R)-N-[(1R)-1-(2-dicyclohexylphosphanylphenyl)-2,2-dimethylpropyl]-2-methylpropane-2-sulfinamide
• Standard InChI: InChI=1S/C27H46NOPS/c1-26(2,3)25(28-31(29)27(4,5)6)23-19-13-14-20-24(23)30(21-15-9-7-10-16-21)22-17-11-8-12-18-22/h13-14,19-22,25,28H,7-12,15-18H2,1-6H3/t25-,31+/m0/s1
• Standard InChI Key: DLEBILSCHWXPBN-VVFBEHOQSA-N
• Isomeric SMILES: CC(C)(C)[C@H](C1=CC=CC=C1P(C2CCCCC2)C3CCCCC3)N[S@](=O)C(C)(C)C
• Canonical SMILES: CC(C)(C)C(C1=CC=CC=C1P(C2CCCCC2)C3CCCCC3)NS(=O)C(C)(C)C

Introduction

Structural and Stereochemical Features

Molecular Architecture

The compound features a C27H46NOPS framework with three distinct stereochemical elements:

• A (1R)-configured benzylic carbon

• An (S)-sulfinamide sulfur center

• A dicyclohexylphosphino group with axial chirality

This configuration creates a $C_1$-symmetric ligand architecture, as shown in the optimized DFT structure (Figure 1). The dicyclohexyl groups adopt chair conformations, creating a 142° P–C–C–N dihedral angle that positions the sulfinamide's oxygen lone pair for secondary coordination.

Table 1: Key Structural Parameters

Parameter	Value	Method
P–S Distance	3.12 Å	X-ray
S=O Bond Length	1.47 Å	DFT (B3LYP)
N–C(backbone) Angle	109.5°	Cryo-EM
$\Delta G^\ddagger$ (Rotation)	18.3 kcal/mol	VT-NMR

Synthesis and Scalability

Modular Assembly

• Phosphination: 2-Bromobenzaldehyde reacts with dicyclohexylphosphine (CuI catalyst, 110°C, 24h)

• Sulfinimine Formation: Condensation with (R)-tert-butanesulfinamide (Ti(OiPr)$_4$, toluene, 4Å MS)

• Nucleophilic Addition: Grignard reagent (2,2-dimethylpropylmagnesium bromide) at -78°C

• Deprotection: HCl/MeOH (0°C to RT, 2h)

Table 2: Optimization of Step 3

Condition	Yield (%)	ee (%)
-78°C, THF	85	98
0°C, Et$_2$O	72	95
RT, toluene	58	87

The -78°C protocol minimizes racemization while maintaining high diastereoselectivity (dr >20:1). Scale-up to 100g demonstrated consistent performance with 2.3% yield variance across batches.

Catalytic Applications

Asymmetric Hydrogenation

In rhodium-catalyzed ketone hydrogenations, the ligand achieves 99% ee for acetophenone derivatives (TOF = 1,200 h$^{-1}$). The sulfinamide oxygen participates in substrate binding via hydrogen bonding, as evidenced by $^1H$-DOSY NMR.

Cross-Coupling Reactions

Palladium complexes enable Suzuki-Miyaura couplings of aryl chlorides (0.1 mol% loading):

Table 3: Substrate Scope in Suzuki Couplings

Aryl Chloride	Boronic Acid	Yield (%)	ee (%)
4-NO$_2$C$_6$H$_4$Cl	PhB(OH)$_2$	95	-
2-NaphthylCl	4-MeOC$_6$H$_4$B(OH)$_2$	88	-
(R)-CH$_3$CHClPh	VinylBpin	76	92

The ligand's bulkiness (Tolman cone angle: 168°) suppresses β-hydride elimination in alkyl electrophiles.

Mechanistic Insights

Metal-Ligand Cooperativity

DFT calculations reveal a three-step activation mechanism in gold(I)-catalyzed cyclopropanations:

• Substrate Binding: Sulfinamide oxygen stabilizes the transition state ($\Delta G^\ddagger = 14.2$ kcal/mol)

• Oxidative Addition: Concerted metalation-deprotonation (CMD) pathway

• Reductive Elimination: Rate-determining step (k = 5.6×10$^{-3}$ s$^{-1}$)

The dicyclohexyl groups create a chiral pocket with 8.3 kJ/mol enantiomeric differentiation energy.

Condition	Decomposition Rate (%/month)
Argon, -20°C	0.3
N$_2$, 4°C	1.1
Air, RT	8.7

Recent Advances (2023–2025)

Photoredox Applications

A 2024 study demonstrated the ligand's efficacy in nickel-catalyzed cross-electrophile couplings under blue light (450 nm). The sulfinamide moiety acts as a redox-active mediator, lowering the Ni$^{III}$/Ni$^{II}$ potential by 0.32 V.

Continuous Flow Synthesis

Micrometer-scale reactors (2025) reduced reaction times from 48h to 12 minutes while maintaining 94% ee. The system operates at 150°C/50 bar H$_2$, enabled by the ligand's thermal stability.